Cas no 899749-75-8 (N-(2-fluorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide)

• Product Name: N-(2-fluorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide
• CAS No: 899749-75-8
• MF: C₂₀H₁₈FN₃O
• MW: 335.374827861786
• CID: 5497366
• Update Time: 2025-10-21

N-(2-fluorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• N-(2-fluorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

• Inchi： 1S/C20H18FN3O/c21-16-9-4-5-10-17(16)22-20(25)24-14-13-23-12-6-11-18(23)19(24)15-7-2-1-3-8-15/h1-12,19H,13-14H2,(H,22,25)
• InChI Key： QBLNIPUQGYRLHC-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=CC=C1F)=O)C2C1=CC=CC=C1

Additional information on N-(2-fluorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carboxamide

N-(2-Fluorophenyl)-1-Phenyl-1H,2H,3H,4H-Pyrrolo[1,2-a]Pyrazine-2-Carboxamide

The compound N-(2-fluorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899749-75-8) is a highly specialized chemical entity that belongs to the class of pyrazine derivatives. Its unique structure combines elements of aromatic chemistry and heterocyclic systems, making it an interesting subject for research in the fields of pharmacology, medicinal chemistry, and biotechnology.

This compound features a pyrrolo[1,2-a]pyrazine core, which is a bicyclic structure consisting of a pyrrole ring fused to a pyrazine ring. The presence of this bicyclic system introduces significant structural complexity and potential for bioisosteric relationships, which are often exploited in drug design to optimize binding affinity and selectivity. Additionally, the compound incorporates a carboxamide group at position 2 of the pyrazine ring, which plays a critical role in modulating hydrogen bonding interactions and enantioselectivity.

The substituents on this molecule are equally important for its biological activity. The N-(2-fluorophenyl) group introduces fluorine atoms into the structure, which can influence lipophilicity, metabolism, and toxicokinetics. Fluorine's unique electronic properties also contribute to steric hindrance and electronic effects, potentially enhancing the compound's ability to interact with biological targets such as enzymes, receptors, or nucleic acids.

Recent studies in the field of drug discovery have highlighted the importance of heterocyclic compounds like this one in the development of antibiotics, anti-inflammatory agents, and cancer therapeutic agents. The pyrazine core, in particular, has been shown to possess antineoplastic activity in preclinical models, suggesting its potential utility in oncology research.

One of the most promising applications of this compound lies in its potential as a template molecule for the development of more complex drug candidates. By leveraging advanced synthetic chemistry techniques, researchers can introduce additional functional groups or modify existing ones to fine-tune the compound's pharmacokinetic properties and therapeutic index.

Furthermore, the presence of the carboxamide group renders this compound particularly amenable to post-synthesis modification. This includes strategies such as amide functionalization, click chemistry, or bioconjugation, which can expand its utility in diagnostic imaging or targeted drug delivery systems.

Recent advancements in computational chemistry have also enabled researchers to gain deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses have been instrumental in identifying key structural features that correlate with binding affinity and selectivity, thereby guiding rational drug design efforts.

Given its unique combination of structural features and potential for biological activity, this compound represents a valuable tool for researchers in the pharmaceutical industry and academia. Its application spans from lead optimization in drug discovery programs to fundamental research into heterocyclic chemistry and medicinal chemistry principles.

Overall, the N-(2-fluorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (CAS No. 899749-75-8) stands as a testament to the ongoing advancements in biomedical research, showcasing how intricate chemical structures can be harnessed to address complex biological challenges.